4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide

• Molecular Formula: C21H18N4O3S2
• Molecular Weight: 438.5 g/mol
• IUPAC Name: (NZ)-N-[4-oxo-3-(1H-1,2,4-triazol-5-ylsulfanyl)naphthalen-1-ylidene]-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C21H18N4O3S2/c1-13(2)14-7-9-15(10-8-14)30(27,28)25-18-11-19(29-21-22-12-23-24-21)20(26)17-6-4-3-5-16(17)18/h3-13H,1-2H3,(H,22,23,24)/b25-18-
• InChI Key: DCRFDHQSWQJQBT-BWAHOGKJSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)SC4=NC=NN4
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)SC4=NC=NN4

Description

4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide, also known as ITSA-1, is a small molecule inhibitor that has been developed as a potential therapeutic agent for various diseases. Its unique structure and mechanism of action make it a promising candidate for further research and development.

Mechanism of Action

4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide works by binding to specific target proteins and inhibiting their activity. It has been shown to target several key enzymes and signaling pathways, including the NF-κB pathway, which is involved in inflammation and cancer, and the JNK pathway, which is involved in neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of inflammation. It has also been shown to have neuroprotective effects, making it a potential therapeutic agent for neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide for lab experiments is its specificity and potency. It has been shown to selectively target specific proteins and pathways, making it a valuable tool for studying the underlying mechanisms of various diseases. However, its complex structure and synthesis method can make it difficult and expensive to produce, which may limit its use in some labs.

Future Directions

There are several potential future directions for research on 4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide. One area of focus could be on improving its synthesis method to make it more accessible for use in labs. Another area of focus could be on further exploring its therapeutic potential in various diseases, including cancer, inflammation, and neurodegenerative disorders. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide can be synthesized using a multi-step process involving the reaction of various chemical intermediates. The synthesis involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure high yield and purity of the final product.

Scientific Research Applications

4-isopropyl-N-[(1Z)-4-oxo-3-(1H-1,2,4-triazol-3-ylthio)naphthalen-1(4H)-ylidene]benzenesulfonamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the activity of several key enzymes and signaling pathways that are involved in these diseases, making it a promising candidate for further research.